Cas no 2694728-85-1 (ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo2.2.2octane-4-carboxylate)

• Product Name: ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo2.2.2octane-4-carboxylate
• CAS No: 2694728-85-1
• MF: C₁₇H₂₀INO₅
• MW: 445.24887752533
• CID: 6129664
• PubChem ID: 165993771
• Update Time: 2025-06-15

ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo2.2.2octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo2.2.2octane-4-carboxylate
• 2694728-85-1
• ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
• EN300-31003841

• Inchi： 1S/C17H20INO5/c1-2-23-15(20)17-8-6-16(11-18,7-9-17)24-14(17)12-4-3-5-13(10-12)19(21)22/h3-5,10,14H,2,6-9,11H2,1H3
• InChI Key： XVKJPRNIWKGSHY-UHFFFAOYSA-N
• SMILES： ICC12CCC(C(=O)OCC)(C(C3C=CC=C(C=3)[N+](=O)[O-])O1)CC2

Computed Properties

• Exact Mass: 445.03862g/mol
• Monoisotopic Mass: 445.03862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.4Ų

Additional information on ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo2.2.2octane-4-carboxylate

Comprehensive Overview of Ethyl 1-(Iodomethyl)-3-(3-Nitrophenyl)-2-Oxabicyclo[2.2.2]Octane-4-Carboxylate (CAS No. 2694728-85-1)

The compound ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate (CAS No. 2694728-85-1) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and materials science research. Its unique structural features, including the 2-oxabicyclo[2.2.2]octane core and functional groups like the iodomethyl and 3-nitrophenyl moieties, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for novel bicyclic compounds has surged, driven by advancements in medicinal chemistry and biomaterials. The ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate stands out due to its ability to act as a scaffold for designing enzyme inhibitors and receptor modulators. Its nitrophenyl group enhances electron-withdrawing properties, which is critical for photoactive materials and catalysis. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives for chemical transformations.

The CAS No. 2694728-85-1 compound also finds relevance in computational chemistry, where its rigid bicyclo[2.2.2]octane framework is used to model steric and electronic effects in molecular simulations. With the rise of AI-driven drug design, such compounds are frequently analyzed for their binding affinities and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This ties into the broader trend of precision medicine, where tailored molecular structures are essential for developing targeted therapies.

From a synthetic perspective, the iodomethyl group in ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions. These transformations are pivotal in constructing heterocyclic pharmaceuticals, a hot topic in organic synthesis. Additionally, the ethyl carboxylate moiety provides a handle for hydrolysis or transesterification, enabling diversification of the molecule’s applications.

Another area of interest is the compound’s potential role in advanced material science. Its nitroaromatic component is being explored for nonlinear optical materials (NLOs), which are crucial for photonics and optoelectronics. As industries shift toward miniaturized devices and high-performance polymers, compounds like CAS No. 2694728-85-1 are gaining traction for their structural robustness and tunable properties.

In summary, ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate represents a multifaceted compound with applications spanning drug development, catalysis, and material innovation. Its relevance to contemporary research themes—such as AI-assisted molecular design, green chemistry, and optoelectronic materials—ensures its continued prominence in scientific literature. Researchers and industry professionals alike are encouraged to explore its synthetic and functional potential further.